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Compound of Interest

Compound Name:
2-Hydrazino-4-

(trifluoromethyl)pyrimidine

Cat. No.: B175915 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for the handling and disposal of 2-Hydrazino-4-(trifluoromethyl)pyrimidine (CAS

No: 197305-97-8). Adherence to these protocols is critical to ensure personal safety and the

integrity of your research.

Chemical Identifier and Properties:

Property Value

Molecular Formula C5H5F3N4

Molecular Weight 178.12 g/mol [1]

Appearance White to orange to green powder or crystals

Melting Point 99-103 °C

Purity Typically ≥95% to >98.0%[2]

Hazard Identification and Classification
2-Hydrazino-4-(trifluoromethyl)pyrimidine is classified as a hazardous substance. It is

crucial to understand its potential health effects to implement appropriate safety measures.
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GHS Hazard Classification:

Hazard Class Category

Acute Toxicity, Oral 3

Acute Toxicity, Dermal 3

Acute Toxicity, Inhalation 3

Skin Irritation 2

Eye Irritation 2A

Specific Target Organ Toxicity - Single Exposure 3 (Respiratory system)

Signal Word: Danger

Hazard Statements:

H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[4][5]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2-Hydrazino-4-
(trifluoromethyl)pyrimidine to minimize exposure risk.
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PPE Category Item
Specifications and Usage
Guidelines

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Double gloving

is advised. Immediately

change gloves if they become

contaminated, torn, or

punctured.[6]

Eye Protection Safety goggles

Must provide a complete seal

around the eyes and be worn

at all times in the laboratory.[6]

Face Protection Face shield

To be worn in addition to safety

goggles, especially when there

is a risk of splashes or

generating aerosols.[6]

Body Protection
Laboratory coat or chemical-

resistant suit

A lab coat is the minimum

requirement. For larger

quantities or procedures with a

higher risk of exposure, a

chemical-resistant suit may be

necessary.[6]

Respiratory Protection Fume hood or respirator

All handling of this compound

in solid form or as a solution

should be performed in a

certified chemical fume hood. If

a fume hood is not available, a

respirator with an appropriate

cartridge for organic vapors

and particulates (e.g., type P2)

should be used.[6]

Operational Plan for Safe Handling
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A systematic approach to handling 2-Hydrazino-4-(trifluoromethyl)pyrimidine is essential for

safety. The following step-by-step operational plan should be followed:

1. Preparation and Area Designation:

Designate a specific area within a certified chemical fume hood for handling this compound.

Ensure all necessary PPE is readily available and in good condition.

Keep an emergency spill kit accessible.

2. Weighing and Aliquoting:

Perform all weighing and transferring of the solid compound within the designated fume hood

to prevent the inhalation of any airborne particles.

Use a spatula or other appropriate tools to handle the solid. Avoid creating dust.

If preparing solutions, add the solid to the solvent slowly to prevent splashing.

3. During the Experiment:

Keep all containers with 2-Hydrazino-4-(trifluoromethyl)pyrimidine tightly sealed when not

in use.

Avoid direct contact with the skin, eyes, and clothing.

If any PPE becomes contaminated, remove and dispose of it immediately, then thoroughly

wash the affected area.

4. Post-Experiment:

Decontaminate all surfaces and equipment used for handling the compound.

Properly label and store any remaining material according to the storage guidelines.

Dispose of all waste, including contaminated PPE and empty containers, according to the

disposal plan.
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First Aid Measures
In case of exposure, immediate action is critical.

Exposure Route First Aid Procedure

If Swallowed
Immediately call a POISON CENTER or doctor.

Rinse mouth. Do NOT induce vomiting.

If on Skin

Take off immediately all contaminated clothing.

Wash with plenty of water. Call a POISON

CENTER or doctor if you feel unwell.

If Inhaled

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor.

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice or attention.[3][7]

Storage and Disposal Plan
Storage:

Store in a well-ventilated place. Keep the container tightly closed.

Store locked up.[3][8]

Store away from incompatible materials such as oxidizing agents.[3]

It is recommended to store in a cool, dark place, preferably below 15°C.

Disposal:

Dispose of contents and container to an approved waste disposal plant.

Do not empty into drains.
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Contaminated packaging should be treated as the product itself.

Always follow local, state, and federal regulations for hazardous waste disposal.

Workflow for Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Hydrazino-4-(trifluoromethyl)pyrimidine.
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Caption: Workflow for safe handling and disposal of 2-Hydrazino-4-
(trifluoromethyl)pyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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